Cas no 444726-76-5 (3-(2,5-dichlorophenyl)-2-acetamidopropanoic acid)

• Product Name: 3-(2,5-dichlorophenyl)-2-acetamidopropanoic acid
• CAS No: 444726-76-5
• MF: C₁₁H₁₁Cl₂NO₃
• MW: 276.115941286087
• CID: 6576068
• PubChem ID: 65317673
• Update Time: 2025-05-24

3-(2,5-dichlorophenyl)-2-acetamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dichlorophenyl)-2-acetamidopropanoic acid
• AKOS014652699
• 444726-76-5
• EN300-13324055

• Inchi： 1S/C11H11Cl2NO3/c1-6(15)14-10(11(16)17)5-7-4-8(12)2-3-9(7)13/h2-4,10H,5H2,1H3,(H,14,15)(H,16,17)
• InChI Key： JXBUFIQBTJEQTJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1CC(C(=O)O)NC(C)=O)Cl

Computed Properties

• Exact Mass: 275.0115986g/mol
• Monoisotopic Mass: 275.0115986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(2,5-dichlorophenyl)-2-acetamidopropanoic acid

Comprehensive Overview of 3-(2,5-Dichlorophenyl)-2-acetamidopropanoic Acid (CAS No. 444726-76-5)

3-(2,5-Dichlorophenyl)-2-acetamidopropanoic acid (CAS No. 444726-76-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique dichlorophenyl and acetamidopropanoic acid moieties, plays a pivotal role in the development of novel therapeutic agents. Its molecular structure, C11H11Cl2NO3, offers a versatile scaffold for drug design, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for chlorinated aromatic compounds like 3-(2,5-dichlorophenyl)-2-acetamidopropanoic acid has surged due to their applications in medicinal chemistry and biocatalysis. Researchers are increasingly exploring its potential in anti-inflammatory and neuroprotective drug development, aligning with the growing focus on precision medicine. The compound's structure-activity relationship (SAR) is a hot topic in computational chemistry, as AI-driven molecular modeling tools accelerate its optimization.

The synthesis of CAS 444726-76-5 typically involves multi-step organic reactions, including amidation and halogenation, with yields optimized through green chemistry principles. This aligns with the industry's shift toward sustainable synthesis, a key concern for environmentally conscious researchers. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying its purity, a frequent query among quality control professionals.

From a commercial perspective, 3-(2,5-dichlorophenyl)-2-acetamidopropanoic acid is often searched alongside terms like "high-purity pharmaceutical intermediates" and "custom synthesis services." Suppliers emphasize its GMP compliance and scalability, addressing the needs of contract research organizations (CROs). Its stability under controlled storage conditions (e.g., inert atmospheres, low humidity) is another frequently discussed aspect in technical forums.

Emerging studies highlight its potential in peptide mimetics and prodrug formulations, resonating with trends in targeted drug delivery. The compound's logP value and solubility profile are critical parameters for formulation scientists, often explored in ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) studies. These facets make it a recurring subject in patent literature and grant-funded research.

In conclusion, 3-(2,5-dichlorophenyl)-2-acetamidopropanoic acid (CAS 444726-76-5) represents a convergence of innovative chemistry and therapeutic potential. Its relevance to drug discovery pipelines and alignment with sustainable practices ensure its continued prominence in scientific discourse. For researchers, staying updated on its synthetic protocols and applications is essential to leverage its full potential.